Cas no 2228406-38-8 (4-1-(1-hydroxyethyl)cyclopropylbenzene-1,3-diol)

• Product Name: 4-1-(1-hydroxyethyl)cyclopropylbenzene-1,3-diol
• CAS No: 2228406-38-8
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5771064
• PubChem ID: 165681518
• Update Time: 2025-10-22

4-1-(1-hydroxyethyl)cyclopropylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-[1-(1-hydroxyethyl)cyclopropyl]benzene-1,3-diol
• EN300-1765125
• 2228406-38-8
• 4-1-(1-hydroxyethyl)cyclopropylbenzene-1,3-diol

• Inchi： 1S/C11H14O3/c1-7(12)11(4-5-11)9-3-2-8(13)6-10(9)14/h2-3,6-7,12-14H,4-5H2,1H3
• InChI Key： GTBRYGLGVKTTGC-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2C=CC(=CC=2O)O)CC1

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 60.7Ų

Additional information on 4-1-(1-hydroxyethyl)cyclopropylbenzene-1,3-diol

4-1-(1-Hydroxyethyl)cyclopropylbenzene-1,3-diol: A Comprehensive Overview

The compound with CAS No 2228406-38-8, commonly referred to as 4-1-(1-hydroxyethyl)cyclopropylbenzene-1,3-diol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclopropane ring with hydroxyl groups, making it a valuable subject for both academic research and industrial applications.

Recent studies have highlighted the potential of 4-1-(1-hydroxyethyl)cyclopropylbenzene-1,3-diol in drug discovery, particularly in the development of novel therapeutic agents. Its ability to interact with various biological targets has been explored in depth, with promising results in areas such as anti-inflammatory and antioxidant activities. The compound's structure allows for a high degree of functionalization, enabling researchers to modify it for specific applications.

One of the key features of this compound is its cyclopropane ring, which introduces strain into the molecule and enhances its reactivity. This property has been leveraged in various synthetic pathways, making it a versatile building block in organic synthesis. Recent advancements in catalytic methods have further expanded the scope of its applications, particularly in the synthesis of complex natural products.

The presence of hydroxyl groups in the molecule also plays a crucial role in its chemical behavior. These groups contribute to hydrogen bonding capabilities, which are essential for interactions within biological systems. This makes 4-1-(1-hydroxyethyl)cyclopropylbenzene-1,3-diol an attractive candidate for use in drug delivery systems and as a precursor for bioactive compounds.

In terms of synthesis, researchers have developed efficient routes to prepare this compound, often utilizing green chemistry principles to minimize environmental impact. These methods include catalytic asymmetric synthesis and biocatalytic approaches, which not only enhance yield but also improve the sustainability of production processes.

Moreover, the compound's diol structure has been exploited in the development of advanced materials, such as polyurethanes and epoxides. Its ability to participate in various polymerization reactions has opened new avenues for its use in the manufacturing industry.

Recent research has also focused on the pharmacokinetic properties of 4-1-(1-hydroxyethyl)cyclopropylbenzene-1,3-diol, with studies indicating favorable absorption and bioavailability profiles. These findings have further solidified its potential as a lead compound in drug development programs.

In conclusion, 4-1-(1-hydroxyethyl)cyclopropylbenzene-1,3-diol (CAS No 2228406-38-8) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique structure and reactivity continue to inspire innovative research, positioning it as a key player in both academic and industrial settings.